
N,N-Dimethylpentadecanamide as a Biomarker
for Disease: Current Status

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: n,n-Dimethylpentadecanamide

Cat. No.: B15469286 Get Quote

A thorough review of publicly available scientific literature and databases reveals no current

studies identifying N,N-Dimethylpentadecanamide as a biomarker for any disease.

Extensive searches were conducted to locate research pertaining to the quantification of N,N-
Dimethylpentadecanamide in biological samples, its association with pathological conditions,

or established protocols for its analysis in a clinical or research setting. These searches

included queries for:

"N,N-Dimethylpentadecanamide as a disease biomarker"

"Biological activity of N,N-Dimethylpentadecanamide"

"Quantification of N,N-Dimethylpentadecanamide in biological samples"

"Mass spectrometry of N,N-Dimethylpentadecanamide"

"Lipidomics data for N,N-Dimethylpentadecanamide"

"N,N-Dimethylpentadecanamide in cancer"

"N,N-Dimethylpentadecanamide in metabolic disorders"

The search results did not yield any publications containing quantitative data, experimental

protocols, or established signaling pathways related to N,N-Dimethylpentadecanamide as a

disease biomarker. The scientific focus in related areas has been on other molecules, such as
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the enzyme Nicotinamide N-methyltransferase (NNMT) or other classes of fatty acid amides

like N-acylethanolamines.

Conclusion

Due to the absence of primary research data on this specific compound in a biomarker context,

it is not possible to provide the requested detailed Application Notes, quantitative data tables,

or experimental protocols. The creation of such a document would require foundational studies

that establish and validate the role of N,N-Dimethylpentadecanamide in a disease process,

which do not appear to have been published.

Researchers interested in this molecule may need to undertake initial discovery studies,

including:

Chemical Synthesis and Standardization: Synthesizing and purifying N,N-
Dimethylpentadecanamide to serve as an analytical standard.

Method Development: Developing and validating a sensitive analytical method, likely using

mass spectrometry (e.g., LC-MS/MS or GC-MS), for its detection and quantification in

biological matrices like plasma, serum, or tissue.

Exploratory Studies: Conducting untargeted or targeted metabolomics/lipidomics studies on

patient cohorts with specific diseases to determine if levels of N,N-
Dimethylpentadecanamide are altered compared to healthy controls.

Until such foundational research is performed and published, the potential of N,N-
Dimethylpentadecanamide as a disease biomarker remains unexplored.

To cite this document: BenchChem. [N,N-Dimethylpentadecanamide as a Biomarker for
Disease: Current Status]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15469286#n-n-dimethylpentadecanamide-as-a-
biomarker-for-disease]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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